Cas no 1219912-76-1 (1-[(4-chlorophenyl)methyl]-3-[(1-hydroxycyclopentyl)methyl]urea)

• Product Name: 1-[(4-chlorophenyl)methyl]-3-[(1-hydroxycyclopentyl)methyl]urea
• CAS No: 1219912-76-1
• MF: C₁₄H₁₉ClN₂O₂
• MW: 282.765862703323
• CID: 5887913
• PubChem ID: 49670595
• Update Time: 2025-06-30

1-[(4-chlorophenyl)methyl]-3-[(1-hydroxycyclopentyl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[(4-chlorophenyl)methyl]-N'-[(1-hydroxycyclopentyl)methyl]-
• 1-[(4-chlorophenyl)methyl]-3-[(1-hydroxycyclopentyl)methyl]urea
• 1-(4-chlorobenzyl)-3-((1-hydroxycyclopentyl)methyl)urea
• F5857-6427
• 1219912-76-1
• SR-01000925640-1
• SR-01000925640
• AKOS024524679
• VU0525707-1

• Inchi： 1S/C14H19ClN2O2/c15-12-5-3-11(4-6-12)9-16-13(18)17-10-14(19)7-1-2-8-14/h3-6,19H,1-2,7-10H2,(H2,16,17,18)
• InChI Key： FEEFGFPRIOWYHY-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(Cl)C=C1)C(NCC1(O)CCCC1)=O

Computed Properties

• Exact Mass: 282.1135055g/mol
• Monoisotopic Mass: 282.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.253±0.06 g/cm3(Predicted)
• Boiling Point: 510.5±30.0 °C(Predicted)
• pka: 13.68±0.46(Predicted)

Additional information on 1-[(4-chlorophenyl)methyl]-3-[(1-hydroxycyclopentyl)methyl]urea

1-[(4-Chlorophenyl)methyl]-3-[(1-Hydroxycyclopentyl)methyl]urea: A Comprehensive Overview

1-[(4-Chlorophenyl)methyl]-3-[(1-hydroxycyclopentyl)methyl]urea (CAS No. 1219912-76-1) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to as CCPMHCU for brevity, is a urea derivative characterized by a 4-chlorophenyl and a 1-hydroxycyclopentyl moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of interest for various scientific investigations.

The molecular structure of CCPMHCU is particularly noteworthy. The urea linkage serves as a versatile scaffold in medicinal chemistry, facilitating the formation of hydrogen bonds and enhancing the compound's solubility and bioavailability. The 4-chlorophenyl group introduces hydrophobicity and electronic effects, which can influence the compound's binding affinity to specific receptors or enzymes. Meanwhile, the 1-hydroxycyclopentyl moiety adds a hydrophilic character, potentially enhancing the compound's ability to cross biological membranes.

In recent years, CCPMHCU has been studied for its potential in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that compounds with similar structures exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that CCPMHCU can effectively inhibit the activity of specific kinases implicated in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.

Beyond its neuroprotective properties, CCPMHCU has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by disrupting critical cellular processes such as DNA replication and protein synthesis. A notable study published in the Cancer Research journal reported that CCPMHCU exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells, suggesting its potential as a targeted therapy.

The pharmacokinetic profile of CCPMHCU is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and safety. Recent studies have provided valuable insights into the metabolic pathways of CCPMHCU. For example, research conducted at the University of California revealed that the compound undergoes extensive hepatic metabolism via cytochrome P450 enzymes, leading to the formation of several metabolites with varying biological activities.

In addition to its therapeutic potential, CCPMHCU has been explored for its use as a research tool in chemical biology. The unique structure of this compound allows it to serve as a molecular probe for studying protein-protein interactions and enzyme inhibition. By labeling CCPMHCU with fluorescent or radioactive tags, researchers can gain detailed insights into its binding kinetics and cellular localization. This information is invaluable for drug discovery and development efforts.

The synthesis of CCPMHCU has also been optimized to improve yield and purity. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 4-chlorobenzyl isocyanate with 1-(aminomethyl)cyclopentanol under mild conditions. This method provides high yields and excellent stereoselectivity, making it suitable for large-scale production.

In conclusion, 1-[(4-Chlorophenyl)methyl]-3-[(1-hydroxycyclopentyl)methyl]urea (CAS No. 1219912-76-1) is a multifaceted compound with significant potential in both therapeutic applications and research tools. Its unique structural features and biological activities make it an exciting subject for ongoing scientific exploration. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, it is likely that CCPMHCU will play an increasingly important role in advancing our understanding and treatment of various diseases.